Cas no 2229285-43-0 (tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate
• CAS No: 2229285-43-0
• MF: C₁₂H₁₆FNO₅S
• MW: 305.322546005249
• CID: 5946273
• PubChem ID: 165670839
• Update Time: 2025-05-24

tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate
• 2229285-43-0
• EN300-1902249
• tert-butyl N-[4-(fluorosulfonyl)-2-methoxyphenyl]carbamate

• Inchi： 1S/C12H16FNO5S/c1-12(2,3)19-11(15)14-9-6-5-8(20(13,16)17)7-10(9)18-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： ZGLDZSFFYCBYCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 305.07332195g/mol
• Monoisotopic Mass: 305.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate

Introduction to tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate (CAS No. 2229285-43-0)

tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate (CAS No. 2229285-43-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluorosulfonyl moiety, and a methoxyphenyl carbamate functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research and development purposes. The tert-butyl group provides steric protection, enhancing the stability of the molecule under various physiological conditions. The fluorosulfonyl moiety introduces unique electronic properties, which can influence the compound's reactivity and binding affinity to target proteins.

In terms of its biological activity, tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and are associated with pain and inflammation. Additionally, the compound's ability to modulate other enzymes and receptors makes it a valuable candidate for further investigation in drug discovery.

The methoxyphenyl carbamate functional group is another critical component of tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate. This group contributes to the compound's solubility and bioavailability, which are crucial factors in determining its efficacy as a therapeutic agent. Studies have shown that compounds with similar carbamate functionalities exhibit enhanced permeability across cell membranes, facilitating their uptake and distribution within target tissues.

Recent research has also explored the potential of tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate in combination therapies. Combining this compound with other drugs or therapeutic agents can potentially enhance treatment outcomes by targeting multiple pathways simultaneously. For example, co-administration with anti-inflammatory drugs or immunomodulators may provide synergistic effects, leading to improved patient outcomes in conditions such as arthritis or autoimmune disorders.

In addition to its therapeutic applications, tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate has been studied for its potential use as a tool compound in biochemical assays. Its unique chemical properties make it suitable for probing specific protein-protein interactions and enzymatic activities. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to a deeper understanding of disease pathogenesis.

The safety profile of tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate is an important consideration in its development as a pharmaceutical agent. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further investigations are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-4-(fluorosulfonyl)-2-methoxyphenylcarbamate (CAS No. 2229285-43-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory and metabolic disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.